Cas no 1517420-77-7 (4,5-dimethyl-2-2-(piperazin-1-yl)ethylphenol)

• Product Name: 4,5-dimethyl-2-2-(piperazin-1-yl)ethylphenol
• CAS No: 1517420-77-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5939733
• PubChem ID: 82620559
• Update Time: 2025-08-05

4,5-dimethyl-2-2-(piperazin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-2-(piperazin-1-yl)ethylphenol
• 4,5-dimethyl-2-[2-(piperazin-1-yl)ethyl]phenol
• EN300-1735740
• 1517420-77-7

• Inchi： 1S/C14H22N2O/c1-11-9-13(14(17)10-12(11)2)3-6-16-7-4-15-5-8-16/h9-10,15,17H,3-8H2,1-2H3
• InChI Key： PKMPEPHTBDJPJT-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CCN1CCNCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 4,5-dimethyl-2-2-(piperazin-1-yl)ethylphenol

Introduction to 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol (CAS No. 1517420-77-7)

4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol, also known by its CAS number 1517420-77-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenols and features a unique structural arrangement with a piperazine moiety and methyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol is characterized by a phenolic hydroxyl group (-OH) attached to the aromatic ring, which is further substituted with two methyl groups at the 4 and 5 positions. Additionally, a piperazine ring is linked to the phenol via an ethyl chain. This intricate structure provides a foundation for its potential pharmacological activities, including interactions with specific receptors and enzymes.

Recent studies have highlighted the potential therapeutic applications of 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol. One notable area of research is its activity as an agonist or antagonist for certain receptors. For instance, preliminary in vitro assays have shown that this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The ability to influence these receptors could make 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol useful in treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its receptor interactions, 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol has been investigated for its antioxidant properties. Phenolic compounds are known for their ability to scavenge free radicals and protect cells from oxidative damage. Studies have demonstrated that this compound exhibits significant antioxidant activity, which could be beneficial in preventing or mitigating oxidative stress-related diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol is another important aspect of its evaluation. Research has focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings suggest that this compound has favorable bioavailability and stability in biological systems, which are crucial factors for its potential use as a therapeutic agent. However, further studies are needed to optimize these properties and ensure safety and efficacy in clinical settings.

Clinical trials are essential for translating the promising preclinical results of 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol into practical applications. Several Phase I trials are currently underway to assess the safety and tolerability of this compound in human subjects. These trials will provide valuable data on dosing regimens and potential side effects, paving the way for more advanced clinical studies.

Beyond its therapeutic potential, 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol has also been explored for its use in diagnostic imaging. The unique chemical structure allows for the attachment of radiolabels or other imaging agents, which can enhance its utility in non-invasive diagnostic procedures such as positron emission tomography (PET). This application could provide new insights into disease mechanisms and improve patient outcomes through early detection and monitoring.

In conclusion, 4,5-dimethyl-2-(2-(piperazin-1-yl)ethyl)phenol (CAS No. 1517420-77-7) represents a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an exciting area of research for scientists and clinicians alike. As ongoing studies continue to unravel its full potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.